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Compound of Interest

Compound Name: 2-Bromopropionitrile

Cat. No.: B099969 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

storage of 2-Bromopropionitrile (CAS No: 19481-82-4). Adherence to these guidelines is

crucial to ensure personnel safety and maintain the integrity of the chemical.

Chemical and Physical Properties
2-Bromopropionitrile is a flammable and toxic liquid that requires careful handling in a

laboratory setting.[1] It is recognized as a useful research chemical and an initiator in atom

transfer radical polymerization (ATRP).[2][3]

Table 1: Physical and Chemical Properties of 2-Bromopropionitrile
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Property Value Source(s)

Molecular Formula C₃H₄BrN [2][4]

Molecular Weight 133.97 g/mol [4]

Appearance Colorless to light yellow liquid [1][3]

Boiling Point 68-69 °C at 50 mmHg [1][3][4]

Density 1.55 g/mL at 25 °C [1][3][4]

Flash Point 58 °C (136.4 °F) - closed cup [4]

Refractive Index n20/D 1.461 [1][3]

Solubility

Soluble in many organic

solvents, almost insoluble in

water.

[5]

Hazard Identification and Safety Precautions
2-Bromopropionitrile is classified as a flammable liquid and is harmful if swallowed, inhaled,

or in contact with skin.[1][6] It causes skin and serious eye irritation and may cause respiratory

irritation.[1][6]

Table 2: GHS Hazard and Precautionary Statements

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.pharmaffiliates.com/en/19481-82-4-2-bromopropionitrile-pa270022856.html
https://www.biosynth.com/p/FB59552/19481-82-4-2-bromopropionitrile
https://www.biosynth.com/p/FB59552/19481-82-4-2-bromopropionitrile
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0406240.htm?N=Switzerland
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0406240.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0406240.htm?N=Switzerland
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0406240.htm
https://www.biosynth.com/p/FB59552/19481-82-4-2-bromopropionitrile
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0406240.htm?N=Switzerland
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0406240.htm
https://www.biosynth.com/p/FB59552/19481-82-4-2-bromopropionitrile
https://www.biosynth.com/p/FB59552/19481-82-4-2-bromopropionitrile
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0406240.htm?N=Switzerland
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0406240.htm
https://www.chembk.com/en/chem/2-BROMOPROPIONITRILE
https://www.benchchem.com/product/b099969?utm_src=pdf-body
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0406240.htm?N=Switzerland
https://www.chemicalbook.com/msds/2-bromopropionitrile.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0406240.htm?N=Switzerland
https://www.chemicalbook.com/msds/2-bromopropionitrile.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Category Code Statement Source(s)

Hazard H226
Flammable liquid and

vapour.
[1][4]

H302 Harmful if swallowed. [4][7]

H312
Harmful in contact

with skin.
[4]

H314

Causes severe skin

burns and eye

damage.

[7]

H315 Causes skin irritation. [1]

H319
Causes serious eye

irritation.
[1]

H332 Harmful if inhaled. [4]

H335
May cause respiratory

irritation.
[1]

Precautionary P210

Keep away from heat,

hot surfaces, sparks,

open flames and other

ignition sources. No

smoking.

[1]

P280

Wear protective

gloves/ protective

clothing/ eye

protection/ face

protection.

[1][4][6][7]

P301 + P312

IF SWALLOWED: Call

a POISON CENTER

or doctor/physician if

you feel unwell.

[1]

P302 + P352 IF ON SKIN: Wash

with plenty of soap

[4]
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and water.

P304 + P340

IF INHALED: Remove

person to fresh air and

keep comfortable for

breathing.

[4]

P305 + P351 + P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[1][4][6]

Experimental Protocols
Personal Protective Equipment (PPE)
To minimize exposure risk, the following personal protective equipment must be worn at all

times when handling 2-Bromopropionitrile:

Eye Protection: Chemical splash goggles and a face shield are mandatory.[8]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., Nitrile rubber).

Skin and Body Protection: A lab coat or chemical-resistant apron is required. Ensure full skin

coverage.[7]

Respiratory Protection: All work must be conducted in a certified chemical fume hood to

avoid inhalation of vapors.[6][8] If a fume hood is not available, a NIOSH-approved respirator

with an appropriate cartridge for organic vapors is necessary.

Handling Procedures
Preparation: Before handling, ensure the Safety Data Sheet (SDS) has been read and

understood.[8] Prepare the work area in a well-ventilated chemical fume hood.[6][8] Ensure

an emergency eyewash station and safety shower are readily accessible.[8]
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Dispensing: When transferring the chemical, do so carefully to avoid splashing. Use a funnel

for liquid transfers into smaller containers.[8]

Heating: Avoid heating 2-Bromopropionitrile near open flames or other ignition sources due

to its flammable nature.[1][6]

Waste Disposal: Dispose of all waste, including empty containers, through an approved

hazardous waste disposal program.[6][8] Do not pour down the drain.[6][8] Contaminated

clothing should be removed and washed before reuse.[9][10]

Storage Procedures
Temperature: Store in a refrigerator at 2°C - 8°C.[2][4] Some sources may recommend

storage at -20°C.[1][3]

Container: Keep the container tightly closed in a dry and well-ventilated place.[6] Containers

that have been opened must be carefully resealed and kept upright to prevent leakage.[6]

Incompatibilities: Keep away from strong oxidizing agents and strong acids to avoid

dangerous reactions.[5]

First Aid Measures
In case of exposure, follow these procedures immediately:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek immediate medical attention.[8][9]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes

while removing all contaminated clothing and shoes.[8][9]

Inhalation: Move the individual to fresh air immediately.[8][9] If breathing is difficult, give

oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[8][9] Never give anything by mouth to an unconscious

person. Rinse mouth with water and drink plenty of water.[6][9] Call a physician or poison

control center immediately.[9]
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Diagrams
Safe Handling Workflow for 2-Bromopropionitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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